Cas no 40843-28-5 (Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]-)

Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]- structure
40843-28-5 structure
Product Name:Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]-
CAS No:40843-28-5
MF:C16H16O4
MW:272.295845031738
CID:328282
PubChem ID:5120826
Update Time:2025-04-19

Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]-
    • 2-[4-(4-Methylphenoxy)phenoxy]
    • Propanoic acid, 2-[4-(4-methylphenoxy)phenoxy]-
    • ethyldithioacetate
    • AKOS002685399
    • 40843-28-5
    • 2-[4-(4-Methylphenoxy)phenoxy]-propanoic acid
    • 2-[4-(4-methylphenoxy)phenoxy]propanoic Acid
    • SCHEMBL11180474
    • Inchi: 1S/C16H16O4/c1-11-3-5-14(6-4-11)20-15-9-7-13(8-10-15)19-12(2)16(17)18/h3-10,12H,1-2H3,(H,17,18)
    • InChI Key: LYSGPXNPXMXUJV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC1C=CC(C)=CC=1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 272.10500
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76000
  • LogP: 3.63920

Propanoic acid,2-[4-(4-methylphenoxy)phenoxy]- Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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